5-Bromo-2-iodo-1H-imidazole;hydrochloride
Overview
Description
5-Bromo-2-iodo-1H-imidazole hydrochloride is a chemical compound with the CAS Number: 2375268-08-7 . It has a molecular weight of 309.33 . This compound is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .
Synthesis Analysis
The synthesis of substituted imidazoles, like 5-Bromo-2-iodo-1H-imidazole hydrochloride, has seen recent advances . These heterocycles are key components to functional molecules that are used in a variety of everyday applications . An emphasis has been placed on the bonds constructed during the formation of the imidazole .Molecular Structure Analysis
The Inchi Code for 5-Bromo-2-iodo-1H-imidazole hydrochloride is 1S/C3H2BrIN2.ClH/c4-2-1-6-3 (5)7-2;/h1H, (H,6,7);1H . This indicates the presence of bromine and iodine substituents on the imidazole ring.Chemical Reactions Analysis
The utility of these methodologies based around the functional group compatibility of the process and resultant substitution patterns around the ring are described . The C-4 position was substituted by an ester moiety and the reaction conditions were also tolerant to arylhalides and heterocycles .Physical And Chemical Properties Analysis
5-Bromo-2-iodo-1H-imidazole hydrochloride is a powder that is stored at room temperature .Scientific Research Applications
Chemical Properties and Storage
“5-bromo-2-iodo-1H-imidazole hydrochloride” is a compound with the CAS Number: 2375268-08-7 . It has a molecular weight of 309.33 . The compound is typically stored at room temperature and comes in a powder form .
Synthesis of Imidazoles
Imidazoles, including “5-bromo-2-iodo-1H-imidazole hydrochloride”, are key components in functional molecules used in a variety of everyday applications . Recent advances have been made in the regiocontrolled synthesis of substituted imidazoles . The bonds constructed during the formation of the imidazole are of particular interest .
Pharmaceuticals and Agrochemicals
Imidazoles have traditional applications in pharmaceuticals and agrochemicals . The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance due to the preponderance of applications to which this important heterocycle is being deployed .
Solar Cells and Other Optical Applications
Emerging research into dyes for solar cells and other optical applications has highlighted the importance of imidazoles . Their versatility and utility in these areas make expedient methods for the synthesis of imidazoles both highly topical and necessary .
Functional Materials
Imidazoles are also being used in the development of functional materials . Their unique properties make them suitable for a range of applications in this field .
Catalysis
Another area where imidazoles, including “5-bromo-2-iodo-1H-imidazole hydrochloride”, are being deployed is in catalysis . The unique properties of these compounds make them effective catalysts in a variety of chemical reactions .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-bromo-2-iodo-1H-imidazole;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H2BrIN2.ClH/c4-2-1-6-3(5)7-2;/h1H,(H,6,7);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BWSWSBFAKMHEQH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC(=N1)I)Br.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H3BrClIN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.33 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-bromo-2-iodo-1H-imidazole hydrochloride | |
CAS RN |
2375268-08-7 |
Source
|
| Record name | 5-bromo-2-iodo-1H-imidazole hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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